Cas no 490035-79-5 (ethyl 3-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoate)

ethyl 3-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoate structure
490035-79-5 structure
Product Name:ethyl 3-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoate
CAS No:490035-79-5
MF:C17H25BO4
MW:304.189005613327
CID:2136415
PubChem ID:66591094
Update Time:2024-11-06

ethyl 3-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
    • TWEASIMQUAROOZ-UHFFFAOYSA-N
    • ethyl 3-[4-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)phenyl]propanoate
    • ethyl 3-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoate
    • DA-34204
    • ethyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
    • 490035-79-5
    • MFCD22415449
    • Z2044750527
    • SCHEMBL67865
    • EN300-12577401
    • ETHYL 3-[4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]PROPANOATE
    • F74102
    • CS-0356705
    • Inchi： 1S/C17H25BO4/c1-6-20-15(19)12-9-13-7-10-14(11-8-13)18-21-16(2,3)17(4,5)22-18/h7-8,10-11H,6,9,12H2,1-5H3
    • InChI Key： TWEASIMQUAROOZ-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(CCC(=O)OCC)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 304.1845894g/mol
  • Monoisotopic Mass: 304.1845894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8

ethyl 3-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
ChemScence
CS-0356705-1g
Ethyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
 490035-79-5
1g
 $196.0 2022-04-27
ChemScence
CS-0356705-5g
Ethyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
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5g
 $588.0 2022-04-27
Enamine
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ethyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
 490035-79-5 95%
0.05g
 $118.0 2023-07-09
Enamine
EN300-12577401-0.1g
ethyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
 490035-79-5 95%
0.1g
 $176.0 2023-07-09
Enamine
EN300-12577401-0.25g
ethyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
 490035-79-5 95%
0.25g
 $252.0 2023-07-09
Enamine
EN300-12577401-0.5g
ethyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
 490035-79-5 95%
0.5g
 $457.0 2023-07-09
Enamine
EN300-12577401-1.0g
ethyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
 490035-79-5 95%
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 $584.0 2023-07-09
Enamine
EN300-12577401-2.5g
ethyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
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Enamine
EN300-12577401-5.0g
ethyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
 490035-79-5 95%
5.0g
 $1695.0 2023-07-09
Enamine
EN300-12577401-10.0g
ethyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
 490035-79-5 95%
10.0g
 $2516.0 2023-07-09

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